Cas no 2228036-06-2 (rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid)
rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1539909
- 2228036-06-2
- rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid
- rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid
-
- Inchi: 1S/C25H28N2O6/c1-2-15(23(28)27-21-11-12-32-22(21)24(29)30)13-26-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15?,21-,22+/m1/s1
- InChI Key: QQKUBKNBQYPMCA-LQJNRQTASA-N
- SMILES: O1CC[C@H]([C@H]1C(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539909-50mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-100mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-250mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-500mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-1000mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-2500mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-5000mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-10000mg |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 10000mg |
$14487.0 | 2023-09-26 | ||
| Enamine | EN300-1539909-0.05g |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1539909-0.1g |
rac-(2R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-2-carboxylic acid |
2228036-06-2 | 0.1g |
$2963.0 | 2023-06-05 |
rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid
Recent Advances in the Study of rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid (CAS: 2228036-06-2)
The compound rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid (CAS: 2228036-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid moiety and oxolane ring structure make it particularly valuable for the design of novel therapeutics targeting protein-protein interactions and enzyme inhibition.
Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are essential for its application in high-throughput screening and combinatorial chemistry. Advanced techniques such as solid-phase peptide synthesis (SPPS) and liquid chromatography-mass spectrometry (LC-MS) have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are crucial for its potential use in developing next-generation peptide-based drugs.
In addition to its synthetic utility, rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid has shown promising biological activity in preliminary assays. Research indicates that derivatives of this compound exhibit moderate inhibitory effects on specific proteases involved in inflammatory pathways. This finding opens new avenues for its application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Further investigations are underway to explore the compound's mechanism of action and its potential as a scaffold for designing more potent and selective inhibitors. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The integration of computational modeling and structure-activity relationship (SAR) studies will be pivotal in optimizing its therapeutic profile.
In conclusion, rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid represents a versatile and promising candidate in medicinal chemistry. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in drug discovery. Continued research will likely uncover additional applications and refine its utility in addressing unmet medical needs.
2228036-06-2 (rac-(2R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)